N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide

• CAS RN: 1400989-38-9
• Molecular Formula: C19H14F3N3O5S
• Molecular Weight: 453.4

Description

N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide (NAP-TfMB) is a novel small molecule that has been extensively studied for its potential applications in medicinal chemistry and drug discovery. NAP-TfMB is a sulfonamide derivative of a nitroaromatic compound, and it is characterized by its trifluoromethyl group at the para position of the aromatic ring. NAP-TfMB has been shown to possess a variety of biological activities, including anti-inflammatory, antifungal, antibacterial, and antineoplastic activities.

Scientific Research Applications

N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been tested for its anti-inflammatory, antifungal, antibacterial, and antineoplastic activities. In addition, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Furthermore, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been investigated as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.

Mechanism of Action

The exact mechanism of action of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide is not yet fully understood. However, it is believed that N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of inflammatory mediators, and its inhibition may lead to the reduction of inflammation. Additionally, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide may also act as an inhibitor of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been shown to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide can inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Additionally, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been shown to possess anti-inflammatory, antifungal, and antibacterial activities. Furthermore, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been shown to reduce the expression of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has several advantages for use in laboratory experiments. It is a relatively small molecule, which makes it easy to synthesize and manipulate. Additionally, it is a relatively inexpensive compound, which makes it a cost-effective option for laboratory experiments. Furthermore, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide has been shown to possess a variety of biological activities, which makes it a useful tool for exploring the mechanisms of action of various biological processes.
However, there are also some limitations to the use of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide in laboratory experiments. For example, the exact mechanism of action of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide may interact with other molecules in the body, which can complicate the interpretation of results.

Future Directions

Future research on N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide should focus on further elucidating its mechanism of action. Additionally, further studies should be conducted to explore the potential therapeutic applications of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide, such as its use as an anti-inflammatory, antifungal, and antibacterial agent. Additionally, further studies should be conducted to explore the potential of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide as an inhibitor of topoisomerase II, as this may have implications for the treatment of various types of cancer. Furthermore, studies should be conducted to explore the potential toxicity of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide, as this may have implications for its use as a therapeutic agent. Finally, further studies should be conducted to explore the potential of N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide as a tool for exploring the mechanisms of action of various biological processes.

Synthesis Methods

N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide can be synthesized by a variety of methods. One of the most commonly used methods is the direct nitration of 3-amino-4-nitrophenol with trifluoromethanesulfonic acid in aqueous acetic acid. This method yields N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide in yields of up to 90%. Alternatively, N-[3-(3-amino-4-nitrophenoxy)phenyl]-3-(trifluoromethyl)benzene-1-sulfonamide can also be synthesized by the reaction of 3-amino-4-nitrophenol with trifluoromethanesulfonyl chloride in acetic acid.